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Compound of Interest

Compound Name:
3-Formylphenyl

cyclohexanecarboxylate

CAS No.: 774575-29-0

Cat. No.: B2918186 Get Quote

Executive Summary: The "Immediate Action" Card
For researchers requiring immediate logistical data, this table summarizes the critical

parameters for handling and disposal.
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Parameter Specification Operational Logic

Chemical Class Aromatic Ester / Aldehyde

Dual-functionality dictates

segregation from strong bases

(ester hydrolysis) and amines

(Schiff base formation).[1]

Waste Stream Non-Halogenated Organic

Contains C, H, O only. Do not

mix with halogenated solvents

(DCM, Chloroform) to minimize

disposal costs.

RCRA Status Non-Listed (Likely)

Unless ignitable (Flash Point

<60°C), it is not P or U listed.

Treat as Hazardous Chemical

Waste by default.[1]

Incompatibility
Oxidizers, Strong Bases,

Amines

Aldehyde group is susceptible

to oxidation; Ester group is

susceptible to saponification.

[1]

Spill Cleanup Inert Absorbent (Vermiculite)

Do not use paper towels for

large spills (potential oxidation

risk).

Technical Hazard Profiling (SAR Analysis)
To handle this compound safely, one must understand its molecular behavior.[1] We apply

Structure-Activity Relationship (SAR) analysis to predict hazards where specific SDS data may

be sparse for research intermediates.[1]

Molecular Dissection[1]
Cyclohexane Ring: Lipophilic, contributes to organic solubility.[1]

Ester Linkage: The weak point.[1] In the presence of water and a base (pH > 8), this

hydrolyzes into Cyclohexanecarboxylic acid and 3-Hydroxybenzaldehyde.
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Formyl Group (Aldehyde): The reactive center.[1] It can undergo air oxidation to a carboxylic

acid or react violently with nucleophiles (amines).[1]

The "Silent" Hazard: Sensitization
Aldehydes are notorious sensitizers.[1] While the cyclohexyl group adds bulk, the formylphenyl

moiety allows for protein conjugation, leading to potential allergic contact dermatitis.

Protocol: Double-gloving (Nitrile > 5 mil) is mandatory.[1]

Step-by-Step Disposal Protocol
This protocol uses a self-validating workflow to ensure compliance with EPA (USA) and general

laboratory safety standards.[1]

Phase 1: Waste Characterization & Segregation
Objective: Prevent cross-reactivity in the waste container.[1]

Check pH: Ensure the waste solution is neutral (pH 6-8).

Why? Acidic waste promotes ester hydrolysis; Basic waste causes saponification and

potential aldol condensation of the aldehyde.[1]

Solvent Compatibility:

Compatible: Acetone, Ethyl Acetate, Methanol, Ethanol.

Incompatible: Ammonia, Primary Amines, Nitric Acid, Peroxides.

Phase 2: Containerization
Objective: Secure containment for transport.[1]

Select Container: High-Density Polyethylene (HDPE) or Amber Glass.[1]

Note: Avoid metal containers if the waste is slightly acidic, as the aldehyde can oxidize to

acid and corrode metal.
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Labeling:

Must read: "Non-Halogenated Organic Waste."[1]

List constituents: "3-Formylphenyl cyclohexanecarboxylate, [Solvent Name]."

Add Hazard Warning: "Irritant, Combustible."[1]

Phase 3: The "Quench" (Optional for High Reactivity)
If you possess pure, bulk material (>50g) and wish to degrade it before disposal (consult local

EHS first):

Hydrolysis: Treat with dilute NaOH (1M) to cleave the ester.[1]

Oxidation: The resulting benzaldehyde derivative can be oxidized to the corresponding

benzoic acid derivative using mild oxidants, rendering it less reactive.[1]

Neutralization: Adjust pH to 7 before adding to the aqueous waste stream.[1]

Warning: This generates heat.[1][2] Only perform in a fume hood with an ice bath.[1]

Visualizing the Disposal Logic
The following diagram illustrates the decision matrix for disposing of 3-Formylphenyl
cyclohexanecarboxylate.
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Waste Generation:
3-Formylphenyl cyclohexanecarboxylate

Physical State?

Solid / Residue

Solid

Solution / Mother Liquor

Liquid

Containerize:
HDPE or Amber Glass

Direct Pack

Contains Halogens?
(DCM, Chloroform)

Segregation:
Non-Halogenated Organic

No

Segregation:
Halogenated Organic

Yes

Check Compatibility:
No Amines, No Oxidizers

Labeling:
'Non-Halogenated Organic'

List Constituents

Final Disposal:
High Temp Incineration
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Caption: Operational decision tree for the safe segregation and containerization of aldehyde-

ester intermediates.

Regulatory & Compliance Data
When filling out waste manifests, use the following classifications. Note that while this specific

CAS may not be explicitly listed in 40 CFR 261.33, it defaults to characteristic waste handling.

[1]

Regulatory Body Classification Code/Note

EPA (RCRA)
Ignitable (if in flammable

solvent)
D001 (If Flash Point < 60°C)

EPA (RCRA) Toxic (Default assumption)
ORC (Other Regulated

Chemical)

DOT (Transport)
Esters, n.o.s. (not otherwise

specified)

UN 3272 (Likely classification

for transport)

EU (CLP) Irritant / Sensitizer
H317 (Skin Sens.), H319 (Eye

Irrit.)

The "Empty Container" Rule
Under RCRA regulations, a container is considered "RCRA Empty" only if:

All wastes have been removed using common practices (pouring, pumping).[1]

No more than 2.5 centimeters (1 inch) of residue remains on the bottom.[1]

Procedure: Triple rinse the empty bottle with a compatible solvent (e.g., Acetone).[1] Pour

the rinsate into the Non-Halogenated Organic Waste container. Deface the label and discard

the glass/plastic as trash or glass waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Safety & Disposal Guide: 3-Formylphenyl
Cyclohexanecarboxylate[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2918186#3-formylphenyl-cyclohexanecarboxylate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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